4-Hydroxyhexan-3-one

• CAS No.: 4984-85-4
• Product Name: 4-Hydroxyhexan-3-one
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: 4-hydroxyhexan-3-one
• Standard InChI: InChI=1S/C6H12O2/c1-3-5(7)6(8)4-2/h5,7H,3-4H2,1-2H3
• Standard InChIKey: SKCYVGUCBRYGTE-UHFFFAOYSA-N
• SMILES: CCC(C(=O)CC)O
• Canonical SMILES: CCC(C(=O)CC)O
• Appearance: Solid powder
• Description: 4-hydroxyhexan-3-one is a hexanone that is hexan-3-one substituted by a hydroxy group at position 4. It is a secondary alcohol, a secondary alpha-hydroxy ketone and a hexanone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Propioin; AI3-13026; AI3 13026; AI313026
• Reference: 1: Pleiss J. Thermodynamic Activity-Based Interpretation of Enzyme Kinetics. Trends Biotechnol. 2017 May;35(5):379-382. doi: 10.1016/j.tibtech.2017.01.003. Epub 2017 Feb 9. PubMed PMID: 28190624.; 2: Mikolajek RJ, Spiess AC, Pohl M, Büchs J. Propioin synthesis using thiamine diphosphate-dependent enzymes. Biotechnol Prog. 2009 Jan-Feb;25(1):132-8. doi: 10.1002/btpr.55. PubMed PMID: 19224568.; 3: Mikolajek R, Spiess AC, Pohl M, Lamare S, Büchs J. An activity, stability and selectivity comparison of propioin synthesis by thiamine diphosphate-dependent enzymes in a solid/gas bioreactor. Chembiochem. 2007 Jun 18;8(9):1063-70. PubMed PMID: 17497614.
• PubChem Compound: 95609
• Last Modified: Nov 11 2021